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Compound of Interest

Compound Name: 5-(Chloromethyl)oxazole

Cat. No.: B069290

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety and
logistical information for 5-(Chloromethyl)oxazole (CAS No. 172649-57-9), including detailed
operational and disposal plans.

Chemical Identifier:

Name: 5-(Chloromethyl)oxazole

CAS Number: 172649-57-9

Molecular Formula: CaH4CINO

Molecular Weight: 117.53 g/mol

Hazard Identification and Classification

5-(Chloromethyl)oxazole is a hazardous substance requiring careful handling.[1] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:
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Hazard Class GHS Pictogram(s) Signal Word Hazard Statement

Acute Toxicity, Oral H302: Harmful if
GHSO07 Danger

(Category 4) swallowed.[1][2]

Skin Irritation H315: Causes skin
GHSO07 Danger S

(Category 2) irritation.[1][2]

Serious Eye Damage H318: Causes serious
GHSO05 Danger

(Category 1) eye damage.[1][2]

Specific target organ
o i H335: May cause
toxicity — Single

GHSO07 Danger respiratory irritation.[1]
exposure (Category Be
3), Respiratory system
Flammable Liquid ] H227: Combustible
None Warning o
(Category 4) liquid.[1][2]

Note: GHS pictograms are representative based on hazard statements for similar compounds,
as a specific pictogram for 5-(Chloromethyl)oxazole was not found in the immediate search
results.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE must be worn at all times when handling 5-
(Chloromethyl)oxazole.[3]

o Eye Protection: Chemical safety goggles that meet ANSI Z87 standards are required.[4] If
there is a splash hazard, a face shield should also be worn.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are necessary to prevent
skin contact.[5] Gloves should be inspected before use and changed immediately if
contaminated.

» Body Protection: A laboratory coat is required to protect skin and clothing.[5] For larger
guantities or when there is a significant risk of splashing, chemical-resistant coveralls, such
as Tychem 2000, are recommended.[6]
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o Respiratory Protection: All work with 5-(Chloromethyl)oxazole should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[5] If exposure limits are
exceeded, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
acid gases should be used.[4][6]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately.[3]
) [7] If breathing is difficult or has stopped,
Inhalation ) o o ) )
provide artificial respiration and seek immediate

medical attention.[3][7]

Immediately remove all contaminated clothing.
_ [3] Flush the affected skin with copious amounts
Skin Contact ) S
of water for at least 15 minutes.[8] If irritation

persists, seek medical attention.[4]

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.

Eye Contact [3][8] Remove contact lenses if present and
easy to do so.[3] Seek immediate medical

attention.[3]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion _ _ _ _
water.[3] Seek immediate medical attention.[7]

Spill and Leak Procedures

In the event of a spill, follow these step-by-step procedures.
For Minor Spills (less than 4 Liters):

» Alert Personnel: Notify others in the immediate area of the spill.[9]
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o Ensure Proper PPE: Before cleaning, ensure you are wearing the appropriate PPE as
outlined above.[10]

o Contain the Spill: Use an inert, non-combustible absorbent material such as vermiculite,
sand, or earth to contain the spill.[5][9] Work from the outside of the spill inwards.[11]

e Absorb the Material: Carefully collect the absorbed material using non-sparking tools and
place it into a designated, labeled container for hazardous waste.[5][10]

o Decontaminate the Area: Clean the spill area with soap and water.[10] Collect all cleaning
materials and place them in the hazardous waste container.

o Ventilate: Ensure the area is well-ventilated.

For Major Spills (greater than 4 Liters):

Evacuate: Immediately evacuate the area.[12]

Alert Emergency Services: Contact your institution's emergency response team or local
emergency services.

Isolate the Area: Close doors to the affected area to contain vapors.

Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

Disposal Plan
All waste containing 5-(Chloromethyl)oxazole must be treated as hazardous waste.
» Waste Segregation: Collect all materials contaminated with 5-(Chloromethyl)oxazole,

including used PPE, absorbent materials, and empty containers, in a designated and clearly
labeled "Halogenated Organic Waste" container.[5]

o Container Requirements: Waste containers must be made of a compatible material, be kept
closed except when adding waste, and stored in a secondary containment bin.[13]

o Empty Containers: The first rinse of any empty containers must be collected and disposed of
as hazardous waste.[13]
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» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.[5] Do not dispose
of this chemical down the drain or in regular trash.[5]

Below is a workflow diagram outlining the safe handling procedures for 5-
(Chloromethyl)oxazole.
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Start: Handling 5-(Chloromethyl)oxazole

Step 1: Don Appropriate PPE
- Safety Goggles

- Nitrile Gloves
- Lab Coat
- Work in Fume Hood

Step 2: Chemical Handling
- Use in well-ventilated fume hood
- Avoid inhalation, ingestion, and skin contact

Spill Occurred?

Step 3a: Follow Spill Procedure
- Alert personnel
- Contain and absorb
- Decontaminate area

Step 3b: Waste Disposal
- Segregate into Halogenated Organic Waste
- Label container
- Contact EHS for pickup

Step 4: Decontamination
- Clean work area
- Remove and dispose of contaminated PPE

l

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-(Chloromethyl)oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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